Cas no 24694-80-2 (Chlorouvedalin)

• Product Name: Chlorouvedalin
• CAS No: 24694-80-2
• MF: C₂₃H₂₉ClO₉
• MW: 484.923967123032
• CID: 837674
• PubChem ID: 91886688
• Update Time: 2025-05-17

Chlorouvedalin Chemical and Physical Properties

Names and Identifiers

• Chlorouvedalin
• 1-Octen-4-yne
• [ "" ]
• 24694-80-2
• methyl (3aS,4S,5S,6E,10Z,11aR)-5-acetyloxy-4-(3-chloro-2-hydroxy-2-methylbutanoyl)oxy-10-methyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-6-carboxylate
• AKOS032948247

• Inchi： 1S/C23H29ClO9/c1-11-8-7-9-15(21(27)30-6)18(31-14(4)25)19(33-22(28)23(5,29)13(3)24)17-12(2)20(26)32-16(17)10-11/h9-10,13,16-19,29H,2,7-8H2,1,3-6H3/b11-10-,15-9+/t13?,16-,17+,18+,19+,23?/m1/s1
• InChI Key： BQXRLMULBZGQJI-VXIIXAFOSA-N
• SMILES： ClC(C)C(C)(C(=O)O[C@@H]1[C@H](C(C(=O)OC)=CCCC(C)=C[C@@H]2[C@@H]1C(=C)C(=O)O2)OC(C)=O)O |c:14,19|

Computed Properties

• Exact Mass: 484.15000
• Monoisotopic Mass: 484.1500102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 906
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Color/Form: Powder
• Density: 0.8±0.1 g/cm3
• Boiling Point: 110.8±9.0 °C at 760 mmHg
• Flash Point: 8.2±12.9 °C
• PSA: 125.43000
• LogP: 2.14550
• Vapor Pressure: 27.5±0.1 mmHg at 25°C

Chlorouvedalin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Sesquiterpene lactones

Additional information on Chlorouvedalin

Chlorouvedalin: A Comprehensive Overview

Chlorouvedalin, also known by its CAS number 24694-80-2, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This article delves into the latest research findings, chemical characteristics, and emerging uses of Chlorouvedalin, providing a thorough understanding of its significance in various fields.

Chemical Structure and Properties

Chlorouvedalin is a derivative of uvedalin, a naturally occurring compound found in certain marine organisms. The addition of a chlorine atom in its structure introduces unique chemical properties that enhance its stability and reactivity. Recent studies have highlighted the importance of this modification in improving the compound's solubility and bioavailability, making it a promising candidate for pharmaceutical applications.

Synthesis and Production

The synthesis of Chlorouvedalin involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Researchers have recently developed more efficient synthesis pathways that reduce production costs and minimize environmental impact. These advancements have made Chlorouvedalin more accessible for large-scale production, paving the way for its commercialization.

Applications in Pharmaceutical Research

One of the most exciting developments involving Chlorouvedalin is its potential use in drug development. Studies have shown that it exhibits potent anti-inflammatory and antioxidant properties, making it a valuable component in the creation of new therapeutic agents. Additionally, its ability to target specific cellular pathways has led to investigations into its efficacy in treating chronic diseases such as cancer and neurodegenerative disorders.

Environmental Impact and Safety

As with any chemical compound, understanding the environmental impact of Chlorouvedalin is crucial. Recent research has focused on assessing its biodegradability and toxicity levels. Preliminary findings suggest that it has low toxicity to aquatic life, which is a positive indicator for its safe use in various industrial applications. However, further studies are required to fully evaluate its long-term environmental effects.

Future Prospects

The future of Chlorouvedalin looks promising as ongoing research continues to uncover new applications and improve existing ones. Collaborative efforts between academia and industry are expected to drive innovation in this field, leading to breakthroughs that could benefit multiple sectors. As the demand for sustainable and effective chemical solutions grows, Chlorouvedalin is poised to play a pivotal role in addressing these challenges.

In conclusion, Chlorouvedalin (CAS 24694-80-2) is a versatile compound with a wide range of potential applications. By leveraging the latest research findings and adopting sustainable practices, we can unlock its full potential while ensuring minimal environmental impact. This comprehensive overview underscores the importance of continued investment in scientific research to harness the benefits of Chlorouvedalin for the betterment of society.